Cas no 2228838-94-4 (3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2228838-94-4
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• CID: 5804526
• PubChem ID: 165852787
• Update Time: 2025-10-28

3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine
• EN300-1950435
• 2228838-94-4

• Inchi： 1S/C9H9ClF3N/c10-6-1-5(2-7(11)4-6)3-8(14)9(12)13/h1-2,4,8-9H,3,14H2
• InChI Key： SJKGROJBSUHFTL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CC(C(F)F)N)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine

Introduction to 3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine (CAS No. 2228838-94-4)

3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine (CAS No. 2228838-94-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a chloro and fluoro substituted aromatic ring connected to a difluorinated propanamine backbone, exhibits promising potential in various biochemical applications.

The molecular structure of this compound is meticulously designed to interact with biological targets, making it a valuable candidate for further exploration in drug discovery. The presence of both chloro and fluoro substituents enhances its pharmacological properties, enabling selective binding to specific enzymes and receptors. This feature is particularly crucial in the development of targeted therapies, where precision and specificity are paramount.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their improved metabolic stability and bioavailability. The incorporation of fluorine atoms into drug molecules often leads to enhanced pharmacokinetic profiles, which translates to better therapeutic outcomes. The compound in question, with its dual substitution pattern, aligns well with this trend, offering a versatile scaffold for medicinal chemists.

One of the most compelling aspects of 3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine is its potential role in the development of novel therapeutic agents. Researchers have been exploring its efficacy in inhibiting various enzymatic pathways associated with diseases such as cancer, inflammation, and neurological disorders. Preliminary studies suggest that this compound exhibits inhibitory activity against several key targets, making it a promising lead for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and transition-metal-catalyzed reactions, have been employed to optimize the synthetic route. These techniques not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring a cleaner final product.

The pharmacological properties of 3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine have been the subject of extensive research. Studies have demonstrated its ability to modulate biological pathways by interacting with specific proteins and enzymes. For instance, its structure allows for potent binding to certain kinases and phosphodiesterases, which are critical players in cellular signaling cascades. By targeting these enzymes, the compound may offer therapeutic benefits in conditions where dysregulation of these pathways is implicated.

Furthermore, the compound's unique structural features make it an attractive candidate for structure-based drug design. Computational modeling techniques have been utilized to predict how this molecule interacts with biological targets at the atomic level. These insights have guided researchers in optimizing the compound's structure for improved efficacy and reduced side effects. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The potential applications of 3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine extend beyond traditional small-molecule drugs. Its versatility has prompted investigations into its use as a building block for more complex molecules or as an intermediate in the synthesis of larger pharmaceutical agents. This adaptability underscores its importance as a versatile chemical entity in medicinal chemistry.

In conclusion,3-(3-chloro-5-fluorophenyl)-1,1-difluoropropan-2-amine (CAS No. 2228838-94-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising pharmacological properties position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies,this compound is poised to play an increasingly important role in addressing unmet medical needs.